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Compound of Interest

Compound Name: C.l. Acid red 106

Cat. No.: B1200254

Essential Safety and Handling Guide for C.I. Acid
Red 106

This guide provides crucial safety and logistical information for handling C.lI. Acid Red 106 in a
laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for C.I. Acid Red
106 (CAS No. 6844-74-2), the following procedures are based on best practices for handling
similar acid dyes.[1] Researchers, scientists, and drug development professionals should
adhere to these guidelines to ensure a safe working environment.

Operational Plan: Safe Handling Procedures

The primary hazards associated with acid dyes like C.I. Acid Red 106 are inhalation of
airborne particles and direct contact with skin and eyes.[1] A comprehensive personal
protective equipment (PPE) strategy is essential to minimize exposure, especially when
handling the dye in its powdered form.

1. Engineering Controls:
o Always handle C.l. Acid Red 106 in a well-ventilated area.

» Use a chemical fume hood or a designated area with local exhaust ventilation, particularly
when weighing or preparing solutions from the powdered dye, to minimize dust inhalation.
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2. Personal Protective Equipment (PPE): A detailed breakdown of recommended PPE is

provided below.

PPE Category

Specification

Rationale

Respiratory Protection

A NIOSH-approved particulate
respirator (e.g., N95) is
essential when handling the
powdered form.[1][2][3]

To prevent inhalation of fine
dust particles which can cause

respiratory irritation.[2][3]

Eye and Face Protection

Chemical safety goggles are
mandatory.[1][2] A face shield
should be worn in addition to
goggles when there is a risk of
splashing.[1][3]

To protect eyes from dust
particles and potential

splashes of dye solutions.[1]

Hand Protection

Chemically resistant gloves,
such as nitrile or butyl rubber,
must be worn.[1][3] Inspect
gloves for any tears or

punctures before use.

To prevent direct skin contact
which can lead to irritation or
staining.[2][4]

Body Protection

Alab coat or a chemical-
resistant apron should be worn

over personal clothing.[1]

To protect clothing and prevent
skin exposure from spills and

splashes.[1]

Footwear

Closed-toe shoes are required

in the laboratory.

To protect feet from potential

spills.

3. Hygiene Practices:

or smoking, and at the end of the workday.[5][6]

washed separately.

Wash hands thoroughly with soap and water after handling the dye, before eating, drinking,

Do not eat, drink, or smoke in areas where C.l. Acid Red 106 is handled.[6]

Contaminated work clothing should not be allowed out of the workplace and should be
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Disposal Plan: Managing C.l. Acid Red 106 Waste

Proper disposal of C.I. Acid Red 106 and its containers is critical to prevent environmental
contamination.

1. Waste Collection:

o Collect all waste material, including excess dye, contaminated absorbents, and used PPE, in
a clearly labeled, sealed container.

o For spills, use an absorbent, non-combustible material like sand or earth to clean up.[7]
Avoid generating dust during cleanup.[8]

2. Waste Disposal:
o All waste must be handled in accordance with local, state, and federal regulations.[8]
» Do not discharge the dye or its solutions into sewers or waterways.[8]

o Contact your institution's Environmental Health & Safety (EH&S) department for specific
guidance on chemical waste disposal.[9]

Quantitative Safety Data

The following table summarizes key safety parameters based on general knowledge of acid
dyes. Specific quantitative data for C.l. Acid Red 106 is limited.
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Parameter Value/Recommendation

Until specific data is available, follow general
o guidelines for nuisance dust, such as OSHA's
Exposure Limits (General) o o
Permissible Exposure Limit (PEL) of 15 mg/m3

(total dust) and 5 mg/m3 (respirable fraction).[1]

Acid dyes are typically applied in acidic
H of Soluti solutions. The pH of the dye bath should be
of Solution
P monitored as it is critical for the application

process.[1]

Incompatibility Strong oxidizing agents.[1][10]

] ) ) Move the individual to fresh air. If breathing is
First Aid - Inhalation . ) )
difficult, seek medical attention.[1][5]

Wash the affected area immediately with soap
First Aid - Skin Contact and plenty of water.[4][5] Remove contaminated
clothing.[1]

Immediately flush eyes with plenty of water for
First Aid - Eye Contact at least 15 minutes.[1] Seek medical attention.

[1]

) ) ) Do not induce vomiting. Rinse mouth with water
First Aid - Ingestion ] ) ] )
and seek immediate medical attention.[1][5]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural workflow for safely handling C.l. Acid Red 106.
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Caption: Workflow for the safe handling of C.I. Acid Red 106 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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